molecular formula C6H3ClF2O2S B8749344 3-Chloro-4-fluorobenzenesulfonyl fluoride

3-Chloro-4-fluorobenzenesulfonyl fluoride

Cat. No.: B8749344
M. Wt: 212.60 g/mol
InChI Key: NGBWNQJIBQKPCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-4-fluorobenzenesulfonyl fluoride is a useful research compound. Its molecular formula is C6H3ClF2O2S and its molecular weight is 212.60 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H3ClF2O2S

Molecular Weight

212.60 g/mol

IUPAC Name

3-chloro-4-fluorobenzenesulfonyl fluoride

InChI

InChI=1S/C6H3ClF2O2S/c7-5-3-4(12(9,10)11)1-2-6(5)8/h1-3H

InChI Key

NGBWNQJIBQKPCD-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1S(=O)(=O)F)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of the commercially available 3-chloro-4-fluorobenzenesulfonyl chloride (7 g, 30 mmol) in CH3CN (40 mL) was added KF (7 g, 120 mmol) and 18-crown-6 (0.5 g), then the mixture was stirred at room temperature overnight. The mixture was quenched with aqueous water and extracted with EtOAc, the organic layer was washed with brine, dried over anhydrous Na2SO4, concentrated to give the crude product which was purified by column to give the reagent R-12a (4.2 g, 95.5%) as a pale yellow solid. ESI-MS (M+1): 213.2 calc. for C6H3CIF2O2S
Quantity
7 g
Type
reactant
Reaction Step One
Name
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One

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